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Introduction
Ceftazidime is a third-generation cephalosporin antibiotic with a broad spectrum of activity,

particularly against Gram-negative bacteria.[1][2] Its efficacy is rooted in its ability to inhibit

bacterial cell wall synthesis, leading to bacterial lysis and death.[3][4][5] This document

provides a comprehensive overview of Ceftazidime's activity against clinically relevant Gram-

negative pathogens, details the standard methodologies for susceptibility testing, and illustrates

its mechanism of action.

Mechanism of Action
Ceftazidime exerts its bactericidal effect by targeting and inhibiting penicillin-binding proteins

(PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical component of

the bacterial cell wall.[3][5] Specifically, in Gram-negative bacteria, Ceftazidime shows a high

affinity for PBP-3, which is involved in septum formation during cell division.[3] By binding to

these PBPs, Ceftazidime blocks the final transpeptidation step in peptidoglycan synthesis,

compromising the structural integrity of the cell wall.[3][5] This disruption leads to cell lysis and

death.[3]
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A key feature of Ceftazidime is its stability in the presence of many β-lactamase enzymes,

which are a common mechanism of resistance in Gram-negative bacteria.[1][4][6] This stability

allows it to remain effective against many strains that are resistant to earlier-generation

cephalosporins.[6]
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Caption: Ceftazidime inhibits bacterial cell wall synthesis.

Spectrum of Activity Data
The in vitro activity of Ceftazidime is commonly quantified by the Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible

growth of a bacterium. The following table summarizes the MIC values for Ceftazidime against

a range of Gram-negative organisms. MIC50 and MIC90 values represent the concentrations at

which 50% and 90% of isolates are inhibited, respectively.
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Gram-Negative
Organism

MIC50 (µg/mL) MIC90 (µg/mL) % Susceptible Reference

Pseudomonas

aeruginosa
1 4 99.1% [7]

Escherichia coli ≤0.25 ≤0.25 >99.9% [7][8]

Klebsiella

pneumoniae
≤0.25 0.5 >99.9% [7]

Enterobacter

spp.
≤0.25 0.5 >99.9% [7][9]

Proteus mirabilis ≤0.25 ≤0.25 >99.9% [9]

Serratia spp. 0.5 2 >99% [9]

Citrobacter spp. ≤0.25 0.5 >99% [9]

Note: Susceptibility percentages and MIC values can vary based on geographic location and

the specific patient populations studied. The data presented is based on large surveillance

programs. For instance, ceftazidime-avibactam demonstrated high activity against a large

collection of Gram-negative bacilli from pediatric patients in the United States.[7] Another study

showed its potent activity against pathogens from various infection types in US medical

centers.[8]

Experimental Protocols
The determination of MIC values is crucial for assessing the antibacterial spectrum. The

reference standard method is Broth Microdilution, as outlined by the Clinical and Laboratory

Standards Institute (CLSI).

Broth Microdilution Method
This method is used to determine the MIC of an antimicrobial agent and is one of the most

common susceptibility testing methods.[10][11]

Principle: A standardized suspension of bacteria is challenged with serial twofold dilutions of an

antimicrobial agent in a liquid growth medium. After a specified incubation period, the lowest
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concentration of the agent that completely inhibits the visible growth of the organism is

recorded as the MIC.[11]

Methodology:

Preparation of Antimicrobial Solutions: Stock solutions of Ceftazidime are prepared and

serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of final

concentrations in a 96-well microtiter plate.

Inoculum Preparation: Bacterial colonies from an 18-24 hour agar plate culture are

suspended in a sterile saline solution. The suspension is adjusted to match the turbidity of a

0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This

suspension is then diluted to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL

in each well.[12]

Inoculation: Each well of the microtiter plate, containing 100 µL of the diluted antimicrobial

agent, is inoculated with 100 µL of the standardized bacterial suspension.[13] A growth

control well (broth and bacteria, no antibiotic) and a sterility control well (broth only) are

included.

Incubation: The plates are covered and incubated at 35°C ± 2°C for 16-20 hours in ambient

air.[11]

Result Interpretation: Following incubation, the plates are examined for visible bacterial

growth (e.g., turbidity or a pellet at the bottom of the well). The MIC is the lowest

concentration of Ceftazidime at which there is no visible growth.
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Broth Microdilution Experimental Workflow
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Caption: Workflow for determining Minimum Inhibitory Concentration.

Conclusion
Ceftazidime remains a potent antimicrobial agent against a wide array of Gram-negative

bacteria, including difficult-to-treat pathogens like Pseudomonas aeruginosa.[1][9][14] Its

mechanism of action, centered on the inhibition of cell wall synthesis, and its stability against

many β-lactamases, underpin its clinical utility.[4][6] Standardized susceptibility testing,

primarily through the broth microdilution method, is essential for guiding its effective use in

clinical and research settings. Continuous surveillance and understanding of its activity

spectrum are critical for maintaining its efficacy in the face of evolving bacterial resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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